4-Bromo-1-ethyl-2-iodobenzene

• Molecular Formula: C8H8BrI
• Molecular Weight: 310.96 g/mol
• IUPAC Name: 4-bromo-1-ethyl-2-iodobenzene
• InChI: InChI=1S/C8H8BrI/c1-2-6-3-4-7(9)5-8(6)10/h3-5H,2H2,1H3
• InChI Key: CMILVJZOWWACEV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)Br)I

Description

4-Bromo-1-ethyl-2-iodobenzene is a useful research compound. Its molecular formula is C8H8BrI and its molecular weight is 310.96 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-1-ethyl-2-iodobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-1-ethyl-2-iodobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred mixture of 5-bromo-2-ethylaniline (3.39 g, 200 mmol) in distilled water (110 ml) is added concentrated sulfuric acid (5.60 ml), followed by brief heating at reflux until dissolution. The mixture is allowed to cool to room temperature, producing a fine precipitate, then further cooled to approximately 0° C. in an ice/salt bath. To this slurry is added an aqueous solution of sodium nitrite (1.17 g, 16.94 mmol) in distilled water (10 ml) dropwise over 15 minutes, maintaining a temperature below 5° C., followed by additional stirring for 30 minutes. The reaction mixture is next filtered then added to a second solution of aqueous potassium iodide (8.44 g, 50.83 mmol) in distilled water (45 ml) dropwise at room temperature. After the addition is complete the solution is briefly heated to 80° C. then allowed to cool to room temperature again. The reaction mixture is extracted with ethyl acetate (3×50 ml), and the organic phase is washed with 1M aqueous hydrochloric acid (30 ml) and aqueous sodium thiosulfate (2×30 ml). After drying over anhydrous magnesium sulfate and concentration in vacuo 4-bromo-1-ethyl-2-iodobenzene (4.90 g) is furnished as an orange liquid.